![molecular formula C10H10BrN3O2 B3060141 7-Bromo-1-propyl-1H-benzo[d][1,2,3]triazole-5-carboxylic acid CAS No. 1820666-73-6](/img/structure/B3060141.png)
7-Bromo-1-propyl-1H-benzo[d][1,2,3]triazole-5-carboxylic acid
Overview
Description
“7-Bromo-1-propyl-1H-benzo[d][1,2,3]triazole-5-carboxylic acid” is a chemical compound that belongs to the class of triazoles . Triazoles are a group of five-membered heterocyclic compounds containing two carbon and three nitrogen atoms . They are known for their versatile biological activities and are present as a central structural component in a number of drug classes .
Synthesis Analysis
The synthesis of triazole compounds like “this compound” often involves the copper-catalyzed 1,3-dipolar Huisgen cycloaddition of azides to alkynes, known as the CuAAC reaction . This reaction allows for the formation of triazole structures using a reliable, regioselective, and high-yielding process .Molecular Structure Analysis
Triazole compounds, including “this compound”, have a five-membered aromatic azole chain . They contain two carbon and three nitrogen atoms, which are readily capable of binding in the biological system with a variety of enzymes and receptors .Chemical Reactions Analysis
Triazole compounds are known for their broad range of chemical and biological properties . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .Scientific Research Applications
Synthetic Chemistry Applications
Ester Cleavage Enhancement in Micelles : A study by Bhattacharya and Kumar (2005) demonstrated the catalytic properties of hydroxybenzotriazole derivatives, closely related to 7-Bromo-1-propyl-1H-benzo[d][1,2,3]triazole-5-carboxylic acid, in the cleavage of p-nitrophenyl hexanoate and p-nitrophenyl diphenyl phosphate within surfactant micelles. This research highlights the potential of benzotriazole derivatives in synthetic chemistry applications, particularly in ester cleavage reactions Langmuir : the ACS journal of surfaces and colloids.
Antimicrobial Compound Synthesis : Sanjeeva et al. (2021) described the synthesis of a series of 1-((5-bromobenzofuran-2yl)methyl)-4-substituted phenyl-1H-1,2,3-triazoles, starting from 5-bromobenzofuran-2-carboxylic acid, showcasing the utility of similar brominated triazoles in generating novel antimicrobial agents Asian Journal of Chemistry.
Novel Anti-proliferative Agents : Devi et al. (2019) synthesized a series of benzosuberone and 1,2,3-triazole conjugates, including compounds structurally related to this compound, demonstrating moderate to excellent anti-proliferative activity against human cell lines. This suggests the potential of such compounds in the development of new anticancer agents Journal of Saudi Chemical Society.
Pharmacological Applications
Antiviral Activity Against Herpesviruses : Wen et al. (2017) synthesized a series of novel 5-(benzylthio)-1H-1,2,3-triazole-4-carboxamides, demonstrating promising inhibitory activity against human cytomegalovirus (HCMV) and varicella-zoster virus (VZV). The study indicates the potential of 1,2,3-triazole derivatives in the development of new antiviral agents Medicinal chemistry (Shariqah (United Arab Emirates)).
Mechanism of Action
Target of Action
Compounds containing similar structures, such as imidazole and indole derivatives, have been known to interact with a wide range of targets, including various enzymes and receptors . These targets play crucial roles in numerous biological processes, including inflammation, tumor growth, diabetes, allergies, and more .
Mode of Action
Compounds with similar structures, such as imidazole and indole derivatives, are known to interact with their targets in various ways, leading to changes in cellular processes . For instance, some of these compounds can inhibit or activate certain enzymes, alter the function of receptors, or interfere with the synthesis of key biomolecules .
Biochemical Pathways
For example, imidazole and indole derivatives have been shown to impact pathways related to inflammation, tumor growth, diabetes, allergies, and more .
Result of Action
Compounds with similar structures have been reported to have various biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Future Directions
The future directions for “7-Bromo-1-propyl-1H-benzo[d][1,2,3]triazole-5-carboxylic acid” and similar compounds could involve further exploration of their biological activities and potential applications in drug development . Their broad range of chemical and biological properties make them an important synthon in the development of new drugs .
properties
IUPAC Name |
7-bromo-1-propylbenzotriazole-5-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrN3O2/c1-2-3-14-9-7(11)4-6(10(15)16)5-8(9)12-13-14/h4-5H,2-3H2,1H3,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMCDTFDNOQSTDB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=C(C=C(C=C2Br)C(=O)O)N=N1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001214191 | |
Record name | 1H-Benzotriazole-5-carboxylic acid, 7-bromo-1-propyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001214191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1820666-73-6 | |
Record name | 1H-Benzotriazole-5-carboxylic acid, 7-bromo-1-propyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1820666-73-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Benzotriazole-5-carboxylic acid, 7-bromo-1-propyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001214191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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